4-[4-(3-Methoxyphenyl)-3-methyl-1-piperazinyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• Molecular Formula: C22H26N4OS
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 4-[4-(3-methoxyphenyl)-3-methylpiperazin-1-yl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C22H26N4OS/c1-15-13-25(10-11-26(15)16-6-5-7-17(12-16)27-2)21-20-18-8-3-4-9-19(18)28-22(20)24-14-23-21/h5-7,12,14-15H,3-4,8-11,13H2,1-2H3
• InChI Key: RQNNYRNDVAMSBX-UHFFFAOYSA-N
• SMILES: CC1CN(CCN1C2=CC(=CC=C2)OC)C3=C4C5=C(CCCC5)SC4=NC=N3

Description

4-[4-(3-Methoxyphenyl)-3-methyl-1-piperazinyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine, commonly known as TBPB, is a small molecule that has been extensively studied for its potential therapeutic applications. TBPB belongs to the class of benzothieno-pyrimidine compounds and has been shown to have a wide range of biological activities.

Mechanism of Action

TBPB acts as a positive allosteric modulator of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is involved in the regulation of pain perception, inflammation, and thermoregulation. TBPB enhances the sensitivity of TRPV1 to its endogenous ligands, such as capsaicin, which results in an increased influx of calcium ions into the cell.
Biochemical and Physiological Effects:
TBPB has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). TBPB has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, TBPB has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of TBPB is its high potency and selectivity for TRPV1. This allows for precise modulation of TRPV1 activity in lab experiments. However, one of the limitations of TBPB is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on TBPB. One area of interest is the potential use of TBPB as a therapeutic agent for the treatment of chronic pain. TBPB has been shown to enhance the analgesic effects of opioids, which could lead to the development of novel pain treatments with reduced risk of addiction and overdose. Another area of interest is the potential use of TBPB as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease. TBPB has been shown to improve cognitive function in animal models of Alzheimer's disease, and further research is needed to determine its potential as a therapeutic agent for this condition.

Synthesis Methods

The synthesis of TBPB involves a multistep process that starts with the condensation of 3-methoxybenzaldehyde and 3-methyl-1-piperazine in the presence of sodium methoxide. This reaction yields 3-(3-methoxyphenyl)-3-methyl-1-piperazine, which is then reacted with 2-chloro-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of potassium carbonate to give the final product, TBPB.

Scientific Research Applications

TBPB has been extensively studied for its potential therapeutic applications in various fields of research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects.